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molecular formula C10H8N2O2 B184738 8-Methyl-7-nitroquinoline CAS No. 168770-38-5

8-Methyl-7-nitroquinoline

Cat. No. B184738
CAS RN: 168770-38-5
M. Wt: 188.18 g/mol
InChI Key: BWCVXKXBFAYIEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05576437

Procedure details

A mixture of 2-methyl-3-nitroaniline (10 g), glycerin (20.57 g) and As2O5.xH2O (Baker, 88% As2O5, 8.5 g) is heated slowly to 150° C. in an open round-bottom flask, then stirred for 6 hrs at 150° C. The resulting mixture is cooled to room temperature and diluted with water (200 mL), then basified with ammonium hydroxide (28-30%, 100 mL). After about 10 minutes, the solution is acidified to pH=5 with glacial acetic acid and extracted with CH2Cl2 (3×200 mL). The combined extracts are washed with H2O (200 mL), sat. NaHCO3 (200 mL), then dried over MgSO4 and rotary evaporated. The crude quinoline is filtered through a short pad of silica gel, using CH2Cl2 as solvent. The filtrate is rotary evaporated and the residue recrystallized from hexane/CH2Cl2 to afford 8-methyl-7-nitroquinoline as a tan solid.
Name
2-methyl-3-nitroaniline
Quantity
10 g
Type
reactant
Reaction Step One
Name
glycerin
Quantity
20.57 g
Type
reactant
Reaction Step One
[Compound]
Name
As2O5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonium hydroxide
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
acetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Five
Name
8-methyl-7-nitroquinoline

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:8]([N+:9]([O-:11])=[O:10])=[CH:7][CH:6]=[CH:5][C:3]=1[NH2:4].O[CH2:13][CH:14]([CH2:16]O)O.[OH-].[NH4+].C(O)(=O)C>O>[CH3:1][C:2]1[C:8]([N+:9]([O-:11])=[O:10])=[CH:7][CH:6]=[C:5]2[C:3]=1[N:4]=[CH:16][CH:14]=[CH:13]2 |f:2.3|

Inputs

Step One
Name
2-methyl-3-nitroaniline
Quantity
10 g
Type
reactant
Smiles
CC1=C(N)C=CC=C1[N+](=O)[O-]
Name
glycerin
Quantity
20.57 g
Type
reactant
Smiles
OCC(O)CO
Step Two
[Compound]
Name
As2O5
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
ammonium hydroxide
Quantity
100 mL
Type
reactant
Smiles
[OH-].[NH4+]
Step Four
Name
acetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O
Step Five
Name
water
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Stirring
Type
CUSTOM
Details
stirred for 6 hrs at 150° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting mixture is cooled to room temperature
WAIT
Type
WAIT
Details
After about 10 minutes
Duration
10 min
EXTRACTION
Type
EXTRACTION
Details
extracted with CH2Cl2 (3×200 mL)
WASH
Type
WASH
Details
The combined extracts are washed with H2O (200 mL), sat. NaHCO3 (200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4 and rotary evaporated
FILTRATION
Type
FILTRATION
Details
The crude quinoline is filtered through a short pad of silica gel
CUSTOM
Type
CUSTOM
Details
The filtrate is rotary evaporated
CUSTOM
Type
CUSTOM
Details
the residue recrystallized from hexane/CH2Cl2

Outcomes

Product
Details
Reaction Time
 6 h
Name
8-methyl-7-nitroquinoline
Type
product
Smiles
CC=1C(=CC=C2C=CC=NC12)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.